N-(4-bromophenyl)-2-(4-oxo-2-phenylpyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-(4-oxo-2-phenylpyrazolo[1,5-a]pyrazin-5-yl)acetamide
• InChI: InChI=1S/C20H15BrN4O2/c21-15-6-8-16(9-7-15)22-19(26)13-24-10-11-25-18(20(24)27)12-17(23-25)14-4-2-1-3-5-14/h1-12H,13H2,(H,22,26)
• InChI Key: NWFLOHXAZOQYCV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC(=O)NC4=CC=C(C=C4)Br
• Molecular Formula: C20H15BrN4O2
• Molecular Weight: 423.3 g/mol

Description

N-(4-bromophenyl)-2-(4-oxo-2-phenylpyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide, also known as BPPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPPA belongs to the class of pyrazolo[1,5-a]pyrazine derivatives, which have been found to exhibit various biological activities.

Scientific Research Applications

Synthesis and Chemical Properties

• The chemical synthesis and reactivity of pyrazolo[1,5-a]pyrazine derivatives have been extensively studied. One method involves the reaction of hydrazonyl bromides with active methylene compounds to afford tetrasubstituted pyrazole derivatives. These derivatives can further react to form pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives, showcasing the compound's utility in creating a diverse set of molecular structures with potential for various applications (Abunada, Hassaneen, Kandile, & Miqdad, 2008).

Biological Activities

• A series of pyrazolo[1,5-a]pyrazine derivatives has been evaluated for their antimicrobial activity, suggesting the potential utility of these compounds in the development of new antimicrobial agents. This reflects the broader interest in pyrazolo[1,5-a]pyrazine derivatives for pharmaceutical applications (Abunada et al., 2008).
• In another study, pyrazolo[1,5-c]pyrimidines and pyrazolo[1,5-c]triazolo[4,3-a]pyrimidines derivatives were synthesized and showed inhibition of proliferation of MCF-7 human breast cancer cells, indicating their potential as anti-proliferative agents. This highlights the significance of pyrazolo[1,5-a]pyrazine derivatives in cancer research (Atta et al., 2019).

Antioxidant Studies

• The antioxidant potential of novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides was explored, revealing moderate to significant radical scavenging activity. These findings contribute to the understanding of the antioxidant capabilities of pyrazolo[1,5-a]pyrazine derivatives and their potential therapeutic applications (Ahmad et al., 2012).